
Technical Guide: Safety and Handling
Precautions for 2,5-

Dihydroxyterephthalaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Dihydroxyterephthalaldehyde

Cat. No.: B1588973 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Dihydroxyterephthalaldehyde, also known by its synonyms 2,5-Dihydroxybenzene-1,4-

dicarbaldehyde or DHTA, is a versatile difunctional aromatic compound with the chemical

formula C₈H₆O₄.[1][2][3] It serves as a crucial building block and intermediate in organic

chemistry, particularly in the synthesis of complex molecules, pharmaceuticals, and advanced

materials like covalent organic frameworks (COFs).[3][4][5] The compound's reactivity is

attributed to its two aldehyde groups, which are susceptible to nucleophilic addition, and two

phenolic hydroxyl groups that can undergo esterification and etherification.[3][5] Given its utility

and reactivity, a thorough understanding and strict adherence to safety and handling protocols

are paramount for all laboratory personnel. This guide provides comprehensive information on

its properties, hazards, and safe handling procedures.

Chemical and Physical Properties
2,5-Dihydroxyterephthalaldehyde is typically a solid powder, ranging in color from light yellow

to orange.[1][2] Key quantitative data are summarized below for easy reference.
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Property Value Source(s)

CAS Number 1951-36-6 [1][2][6]

Molecular Formula C₈H₆O₄ [1][7][8][9]

Molecular Weight 166.13 g/mol [1][7][8][9]

Appearance
Light yellow to orange

powder/crystal
[1][2]

Purity Typically >95% or >98% [2][6][8]

Storage Temperature 2-8°C, under inert atmosphere [6]

Topological Polar Surface Area 74.6 Å² [9]

LogP 0.7228 [9]

Hydrogen Bond Donor Count 2 [9]

Hydrogen Bond Acceptor

Count
4 [9]

Hazard Identification and GHS Classification
According to the Globally Harmonized System (GHS), 2,5-Dihydroxyterephthalaldehyde is

classified as a hazardous substance. All personnel must review the Safety Data Sheet (SDS)

before handling.
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GHS Classification Information Source(s)

Pictogram GHS07 (Exclamation Mark) [6][8]

Signal Word Warning [6][8]

Hazard Statements

H302: Harmful if

swallowed.H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[6][8][10]

Precautionary Statements

Prevention:P261: Avoid

breathing dust.P264: Wash

skin thoroughly after

handling.P271: Use only

outdoors or in a well-ventilated

area.P280: Wear protective

gloves/eye protection/face

protection.Response:P302+P3

52: IF ON SKIN: Wash with

plenty of soap and

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue

rinsing.Storage:P403+P233:

Store in a well-ventilated

place. Keep container tightly

closed.Disposal:P501: Dispose

of contents/container to an

approved waste disposal plant.

[8][10][11]

Safe Handling and Storage Protocols
Proper handling and storage are critical to minimize exposure and ensure laboratory safety.
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Engineering Controls
Operations involving 2,5-Dihydroxyterephthalaldehyde, especially those that may generate

dust, should be conducted in a certified chemical fume hood to keep airborne concentrations

low.[12][13] The laboratory must be equipped with an eyewash station and a safety shower.[12]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling this compound to prevent

contact and inhalation.

Core Protection

Situational Protection

Chemical-Resistant Gloves
(e.g., Nitrile)

Safety Goggles with
Side Shields

Lab Coat

NIOSH-Approved Respirator
(if dust is generated)

Researcher

  As needed

Click to download full resolution via product page

Caption: Required Personal Protective Equipment hierarchy.

Storage Conditions
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Store the compound in a tightly closed container in a cool, dry, and well-ventilated place.[10]

[12] For long-term stability, storage at 2-8°C under an inert atmosphere is recommended.

Experimental Protocol: Safe Weighing and Handling
This protocol outlines the standard procedure for safely handling solid 2,5-
Dihydroxyterephthalaldehyde in a laboratory setting.

Methodology:

Preparation: Before starting, review the Safety Data Sheet (SDS). Ensure the work area

within the chemical fume hood is clean and uncluttered.

Donning PPE: Put on all required personal protective equipment as detailed in the diagram

above, including a lab coat, safety goggles, and chemical-resistant gloves.

Transfer to Hood: Transport the sealed container of 2,5-Dihydroxyterephthalaldehyde to

the chemical fume hood.

Weighing: To minimize dust generation, do not pour the powder directly. Use a spatula to

carefully transfer the desired amount of the solid from its container to a tared weigh boat on

a balance located inside the hood or a contained weighing station.

Closing Container: Securely close the primary container immediately after use.

Dissolution/Reaction: Add the weighed solid to the reaction vessel or solvent within the fume

hood.

Cleanup: Clean the spatula and work surface thoroughly. Dispose of any contaminated

materials (e.g., weigh boat, gloves) in a designated hazardous waste container.

Doffing PPE: Remove PPE in the correct order (gloves first), washing hands thoroughly with

soap and water afterward.[13][14]
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1. Preparation
(Review SDS, Prepare Hood)

2. Don PPE
(Gloves, Goggles, Coat)

3. Weigh Compound
(Inside Fume Hood)

4. Transfer to Vessel

5. Clean & Dispose Waste

6. Securely Store Container

7. Doff PPE & Wash Hands
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Skin Contact Eye Contact

Exposure Occurs

Remove Contaminated Clothing

 Skin

Flush Eyes with Water
for 15+ minutes

 Eyes

Flush with Soap & Water
for 15+ minutes

Seek Medical Attention

Remove Contact Lenses

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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